Cas no 132871-77-3 (4(3H)-Quinazolinone, 3-amino-2-(1,1-dimethylethyl)-)

• Product Name: 4(3H)-Quinazolinone, 3-amino-2-(1,1-dimethylethyl)-
• CAS No: 132871-77-3
• MF: C₁₂H₁₅N₃O
• MW: 217.267002344131
• CID: 1231802
• PubChem ID: 904071
• Update Time: 2025-04-20

4(3H)-Quinazolinone, 3-amino-2-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Quinazolinone, 3-amino-2-(1,1-dimethylethyl)-
• Oprea1_693483
• SCHEMBL5928786
• AKOS000289329
• 3-amino-2-tert-butyl-4(3H)-quinazolinone
• 3-amino-2-tert-butylquinazolin-4-one
• 132871-77-3
• AG-690/33032020
• 3-Amino-2-(tert-butyl)quinazolin-4(3H)-one

• Inchi： 1S/C12H15N3O/c1-12(2,3)11-14-9-7-5-4-6-8(9)10(16)15(11)13/h4-7H,13H2,1-3H3
• InChI Key： HWAHXJNMSCHRJH-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2N=C(C(C)(C)C)N1N

Computed Properties

• Exact Mass: 217.12165
• Monoisotopic Mass: 217.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 58.7Ų

Experimental Properties

• PSA: 58.69